Cas no 4791-32-6 (2-Ethyl-1-methylpiperazine)

2-Ethyl-1-methylpiperazine structure
2-Ethyl-1-methylpiperazine structure
Product Name:2-Ethyl-1-methylpiperazine
CAS No:4791-32-6
MF:C7H16N2
MW:128.215341567993
MDL:MFCD09055343
CID:825951
PubChem ID:21888891
Update Time:2025-09-27

2-Ethyl-1-methylpiperazine Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyl-1-methylpiperazine
    • 2-ETHYL-1-METHYL-PIPERAZINE
    • 1-Methyl-2-ethyl-piperazin
    • AK117942
    • Ambcb4016224
    • KB-230392
    • SureCN1414945
    • CS-0217225
    • AKOS012912081
    • MFCD09055343
    • EN300-71568
    • DTXSID70619481
    • ethyl N-methylpiperazine
    • SCHEMBL1414945
    • BS-38179
    • DA-19387
    • 4791-32-6
    • G47149
    • MDL: MFCD09055343
    • Inchi: 1S/C7H16N2/c1-3-7-6-8-4-5-9(7)2/h7-8H,3-6H2,1-2H3
    • InChI Key: AWZLXVAPLHUDSY-UHFFFAOYSA-N
    • SMILES: N1(C)CCNCC1CC

Computed Properties

  • Exact Mass: 128.131348519g/mol
  • Monoisotopic Mass: 128.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 83
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 15.3Ų

2-Ethyl-1-methylpiperazine Pricemore >>

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